Cas no 898607-99-3 (3-(3-{(cyclohexylcarbamoyl)methylsulfanyl}-5-oxo-4,5-dihydro-1,2,4-triazin-6-yl)propanoic acid)

• Product Name: 3-(3-{(cyclohexylcarbamoyl)methylsulfanyl}-5-oxo-4,5-dihydro-1,2,4-triazin-6-yl)propanoic acid
• CAS No: 898607-99-3
• MF: C₁₄H₂₀N₄O₄S
• MW: 340.398001670837
• CID: 5486012
• Update Time: 2025-05-27

3-(3-{(cyclohexylcarbamoyl)methylsulfanyl}-5-oxo-4,5-dihydro-1,2,4-triazin-6-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[3-[2-(cyclohexylamino)-2-oxoethyl]sulfanyl-5-oxo-2H-1,2,4-triazin-6-yl]propanoic acid
• 3-(3-{(cyclohexylcarbamoyl)methylsulfanyl}-5-oxo-4,5-dihydro-1,2,4-triazin-6-yl)propanoic acid

• Inchi： 1S/C14H20N4O4S/c19-11(15-9-4-2-1-3-5-9)8-23-14-16-13(22)10(17-18-14)6-7-12(20)21/h9H,1-8H2,(H,15,19)(H,20,21)(H,16,18,22)
• InChI Key： VKICLHJBVAKJCB-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCC1=NNC(SCC(NC2CCCCC2)=O)=NC1=O

Additional information on 3-(3-{(cyclohexylcarbamoyl)methylsulfanyl}-5-oxo-4,5-dihydro-1,2,4-triazin-6-yl)propanoic acid

Recent Advances in the Study of 3-(3-{(cyclohexylcarbamoyl)methylsulfanyl}-5-oxo-4,5-dihydro-1,2,4-triazin-6-yl)propanoic acid (CAS: 898607-99-3)

The compound 3-(3-{(cyclohexylcarbamoyl)methylsulfanyl}-5-oxo-4,5-dihydro-1,2,4-triazin-6-yl)propanoic acid (CAS: 898607-99-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique triazine core and functionalized side chains, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on improving its pharmacokinetic properties and target specificity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the cyclohexylcarbamoyl moiety could enhance the compound's binding affinity to its target protein, thereby increasing its efficacy. The study utilized molecular docking simulations and in vitro assays to validate these findings, providing a robust foundation for further development.

Another key area of investigation has been the compound's potential as an inhibitor of specific enzymatic pathways. Preliminary data from a 2024 study in Bioorganic & Medicinal Chemistry Letters suggest that 3-(3-{(cyclohexylcarbamoyl)methylsulfanyl}-5-oxo-4,5-dihydro-1,2,4-triazin-6-yl)propanoic acid exhibits inhibitory activity against a range of metalloproteinases, which are implicated in various pathological conditions, including cancer and inflammatory diseases. The study highlighted the compound's selectivity and low cytotoxicity, making it a promising candidate for further preclinical evaluation.

In addition to its enzymatic inhibition properties, the compound has also been explored for its role in modulating cellular signaling pathways. A recent preprint on bioRxiv (2024) reported that the molecule can interfere with the NF-κB pathway, a critical regulator of immune responses and inflammation. This finding opens new avenues for the development of anti-inflammatory and immunomodulatory therapies, particularly for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising results, challenges remain in the development of this compound as a therapeutic agent. Issues such as solubility, bioavailability, and metabolic stability need to be addressed through further structural optimization and formulation studies. Collaborative efforts between academic researchers and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-(3-{(cyclohexylcarbamoyl)methylsulfanyl}-5-oxo-4,5-dihydro-1,2,4-triazin-6-yl)propanoic acid represents a versatile and promising scaffold for drug discovery. Its multifaceted biological activities and potential therapeutic applications underscore the importance of continued research in this area. Future studies should focus on elucidating its precise mechanism of action, optimizing its pharmacological properties, and evaluating its safety and efficacy in vivo.